molecular formula C10H9NS B163046 3-Methyl-5-phenylisothiazole CAS No. 1732-45-2

3-Methyl-5-phenylisothiazole

Cat. No. B163046
CAS RN: 1732-45-2
M. Wt: 175.25 g/mol
InChI Key: UAHWBAYZJSQQJY-UHFFFAOYSA-N
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Description

“3-Methyl-5-phenylisothiazole” is a compound with the molecular formula C10H9NS . It has a molecular weight of 175.25 g/mol . The IUPAC name for this compound is 3-methyl-5-phenyl-1,2-thiazole .


Synthesis Analysis

The synthesis of “3-Methyl-5-phenylisothiazole” and its reactivity with electrophilic compounds has been studied . The use of n-BuLi, LICA, or LICA-TMEDA has been reported to result in regioselective reactions of the heterocyclic compounds at the C-3 methyl group .


Molecular Structure Analysis

The molecular structure of “3-Methyl-5-phenylisothiazole” includes a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom . The compound also contains a phenyl group and a methyl group .


Chemical Reactions Analysis

The reactivity of “3-Methyl-5-phenylisothiazole” with electrophilic compounds has been compared with that of 3-methyl-5-phenylisoxazole . The study found that using LICA-TMEDA led to regioselective reactions at the C-3 methyl group .


Physical And Chemical Properties Analysis

The compound “3-Methyl-5-phenylisothiazole” has several computed properties. It has a molecular weight of 175.25 g/mol, an XLogP3-AA value of 3, and it does not have any hydrogen bond donors . It has two hydrogen bond acceptors and one rotatable bond . The topological polar surface area is 41.1 Ų, and it has 12 heavy atoms .

Scientific Research Applications

Synthesis of Diverse Chemical Compounds

The reactivity of 3-Methyl-5-phenylisothiazole with various electrophiles allows for the synthesis of a wide range of chemical compounds. Treatment with n-butyllithium or lithium isopropylcyclohexylamide (LICA) leads to metalation of the C-3 methyl group, facilitating reactions with alkyl halides, aldehydes, ketones, nitriles, and chlorosilanes to produce substituted products .

Antitumor and Cytotoxic Activity

Thiazole derivatives have been studied for their antitumor and cytotoxic activities. While specific studies on 3-Methyl-5-phenylisothiazole are not detailed in the search results, related compounds have demonstrated potent effects on human tumor cell lines, suggesting potential applications in cancer research .

Agricultural Chemicals

Thiazoles and their derivatives are known for their applications in agrochemicals. The unique properties of 3-Methyl-5-phenylisothiazole could be leveraged in the development of new pesticides or herbicides, contributing to agricultural advancements .

Photographic Sensitizers

Isothiazoles have applications as photographic sensitizers due to their chemical structure and reactivity. The specific characteristics of 3-Methyl-5-phenylisothiazole may offer unique advantages in this field .

Industrial Applications

The diverse reactivity profile of 3-Methyl-5-phenylisothiazole suggests potential industrial applications, possibly in the synthesis of polymers or as intermediates in chemical manufacturing processes .

Reactivity with Carbonyl Compounds

Studies have explored the reactivity of 3-Methyl-5-phenylisothiazole with carbonyl compounds, which could lead to the development of new organic synthesis methodologies or novel compounds with various applications .

properties

IUPAC Name

3-methyl-5-phenyl-1,2-thiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9NS/c1-8-7-10(12-11-8)9-5-3-2-4-6-9/h2-7H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UAHWBAYZJSQQJY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NSC(=C1)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9NS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90344905
Record name Isothiazole, 3-methyl-5-phenyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90344905
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

175.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Methyl-5-phenylisothiazole

CAS RN

1732-45-2
Record name Isothiazole, 3-methyl-5-phenyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90344905
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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